N-(2-(4-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-methyl-3-nitrobenzamide

• IUPAC Name: N-[2-(4-chlorophenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-2-methyl-3-nitrobenzamide
• InChI: InChI=1S/C19H15ClN4O3S/c1-11-14(3-2-4-17(11)24(26)27)19(25)21-18-15-9-28-10-16(15)22-23(18)13-7-5-12(20)6-8-13/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key: CTAXGHGHYHPUHJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1[N+](=O)[O-])C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)Cl
• Molecular Formula: C19H15ClN4O3S
• Molecular Weight: 414.9 g/mol

Description

This compound belongs to the class of organic compounds known as phenylpyrazoles. These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of biologically active triazole and pyrazole compounds containing 2, 4-disubstituted thiazole analogues were synthesized from p-hydroxy benzaldehyde and phenyl hydrazine in excellent yields and purity.

Molecular Structure Analysis

The molecular structure of similar compounds can be analyzed using various spectroscopic techniques. For instance, the FTIR, 1 H-NMR, 13 C-NMR, and LCMS data are available online for some compounds.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For example, new series of biologically active triazole and pyrazole compounds containing 2, 4-disubstituted thiazole analogues were synthesized from p-hydroxy benzaldehyde and phenyl hydrazine.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, the yield, melting point, and NMR data are available for some compounds.

Scientific Research Applications

Biological Activities

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Anti-neurotoxic Potential

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Fungicide Residues Detection

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Antibacterial Activity

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Antifungal Activity

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Antileishmanial and Antimalarial Evaluation

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Mechanism of Action

The mechanism of action of similar compounds has been studied. For instance, some compounds have shown significant antimicrobial activity and comparable to the standards drugs (ciprofloxacin and fluconazole).

Safety and Hazards

The safety and hazards associated with similar compounds have been studied. For instance, some compounds are considered hazardous by the 2012 OSHA Hazard Communication Standard.

Future Directions

The future directions in the research of similar compounds involve ongoing testing of new biologically efficient compounds of either natural or synthetic origin for infectious diseases. These compounds have shown potential in the development of novel antimicrobial agents due to their chemotherapeutic significance.